![molecular formula C15H13Cl2N5O3 B2879503 N-(3,4-dichlorophenyl)-2-[1-(2-hydroxyethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide CAS No. 899743-03-4](/img/structure/B2879503.png)
N-(3,4-dichlorophenyl)-2-[1-(2-hydroxyethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
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Description
N-(3,4-dichlorophenyl)-2-[1-(2-hydroxyethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide is a useful research compound. Its molecular formula is C15H13Cl2N5O3 and its molecular weight is 382.2. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Pyrazolo[3,4-d]pyrimidine derivatives have been synthesized through various methods, aiming to explore their chemical properties and potential biological activities. For instance, the synthesis and in vitro antitumor evaluation of new derivatives showed activity against human breast adenocarcinoma cell lines, indicating their potential as antitumor agents. These compounds were characterized using spectral data and elemental analyses to confirm their structures (El-Morsy, El-Sayed, & Abulkhair, 2017).
Antitumor Activity
The antitumor activity of pyrazolo[3,4-d]pyrimidine derivatives has been a significant focus of research. A study demonstrated the synthesis of these derivatives and their evaluation against the human breast adenocarcinoma cell line MCF7, with some showing mild to moderate activity compared to the reference antitumor drug, doxorubicin. This highlights the potential of such compounds in cancer research (El-Morsy, El-Sayed, & Abulkhair, 2017).
Antimicrobial Activity
Beyond antitumor applications, pyrazolo[3,4-d]pyrimidine derivatives have also been evaluated for their antimicrobial properties. The synthesis of novel derivatives has led to the discovery of compounds with significant antimicrobial activity, opening avenues for their potential use in combating infectious diseases (Bondock, Rabie, Etman, & Fadda, 2008).
Other Bioactive Studies
Further exploration into the chemical reactivity and biological evaluation of these derivatives has led to the identification of compounds with diverse bioactivities. This includes potential anticancer and antimicrobial agents, showcasing the broad applicability of pyrazolo[3,4-d]pyrimidine derivatives in bioactive studies (Hafez, El-Gazzar, & Al-Hussain, 2016).
properties
IUPAC Name |
N-(3,4-dichlorophenyl)-2-[1-(2-hydroxyethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13Cl2N5O3/c16-11-2-1-9(5-12(11)17)20-13(24)7-21-8-18-14-10(15(21)25)6-19-22(14)3-4-23/h1-2,5-6,8,23H,3-4,7H2,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHWXMCLXUIPGFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NC(=O)CN2C=NC3=C(C2=O)C=NN3CCO)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13Cl2N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.